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Introduction

8RK64 is a potent and selective covalent inhibitor of Ubiquitin C-terminal Hydrolase L1
(UCHL1), a deubiquitinating enzyme implicated in neurodegenerative diseases and cancer.[1]
[2] The 8RK64 molecule possesses a terminal azide group, rendering it an ideal chemical
probe for "click chemistry" applications.[3] This allows for the facile and specific attachment of
reporter molecules, such as fluorophores or biotin, enabling the study of UCHL1 in various
biological contexts.

This document provides detailed application notes and experimental protocols for the use of

8RK64 in Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC) click chemistry reactions.
[3] These protocols are designed to guide researchers in the successful conjugation of 8RK64
to alkyne-containing reporter molecules for subsequent in vitro and in-cell analysis of UCHL1.

Signaling Pathway of UCHL1 and HIF-1a

UCHL1 has been shown to play a crucial role in the regulation of Hypoxia-Inducible Factor 1a
(HIF-1a), a key transcription factor in the cellular response to hypoxia.[4][5][6][7][8] UCHL1
stabilizes HIF-1a by removing ubiquitin chains, thereby preventing its proteasomal degradation.
[7][8] This leads to the accumulation of HIF-1a and the subsequent transcription of target
genes involved in processes such as angiogenesis, metabolism, and cell survival.[5] The
dysregulation of this pathway is implicated in various pathologies, including cancer.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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